Cas no 1388030-73-6 (3-formyl-1-benzothiophene-5-carboxylic acid)

• Product Name: 3-formyl-1-benzothiophene-5-carboxylic acid
• CAS No: 1388030-73-6
• MF: C₁₀H₆O₃S
• MW: 206.217841625214
• MDL: MFCD22560595
• CID: 4596193
• PubChem ID: 122200654
• Update Time: 2025-06-26

3-formyl-1-benzothiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1-benzothiophene-5-carboxylic acid
• 3-Formylbenzo[b]thiophene-5-carboxylic acid

• MDL： MFCD22560595
• Inchi： 1S/C10H6O3S/c11-4-7-5-14-9-2-1-6(10(12)13)3-8(7)9/h1-5H,(H,12,13)
• InChI Key： ULJMUXZWPPTHFC-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(O)=O)C=C1C(C=O)=CS2

Computed Properties

• Exact Mass: 206.00376522g/mol
• Monoisotopic Mass: 206.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-formyl-1-benzothiophene-5-carboxylic acid

Introduction to 3-formyl-1-benzothiophene-5-carboxylic acid (CAS No. 1388030-73-6)

3-formyl-1-benzothiophene-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1388030-73-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the benzothiophene family, a class of molecules characterized by a fused benzene and thiophene ring system, which is known for its broad spectrum of biological activities.

The molecular structure of 3-formyl-1-benzothiophene-5-carboxylic acid consists of a benzothiophene core substituted with a formyl group at the 3-position and a carboxylic acid group at the 5-position. This specific arrangement of functional groups imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both the formyl group and the carboxylic acid group allows for further chemical modifications, making it a versatile building block in drug discovery and development.

In recent years, 3-formyl-1-benzothiophene-5-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. The benzothiophene scaffold is well-documented for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The formyl group, being highly reactive, can participate in condensation reactions to form Schiff bases, while the carboxylic acid group can be used to form esters or amides, facilitating the development of novel derivatives with enhanced biological activity.

One of the most compelling aspects of 3-formyl-1-benzothiophene-5-carboxylic acid is its utility in the synthesis of biologically active compounds. Researchers have leveraged its structure to develop molecules with targeted therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising antitumor properties by inhibiting key enzymes involved in cancer cell proliferation. Additionally, its ability to interact with biological targets has led to investigations into its potential as an antimicrobial agent against drug-resistant bacteria.

The interest in 3-formyl-1-benzothiophene-5-carboxylic acid has also been fueled by advancements in computational chemistry and drug design technologies. Molecular modeling studies have helped elucidate its binding interactions with biological targets, providing insights into how modifications to its structure can enhance its pharmacological profile. These computational approaches have been instrumental in guiding synthetic strategies aimed at optimizing the biological activity of this compound and its derivatives.

Recent experimental studies have further highlighted the therapeutic potential of 3-formyl-1-benzothiophene-5-carboxylic acid. In vitro assays have demonstrated that certain derivatives exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Moreover, preclinical studies have shown that some benzothiophene-based compounds derived from this scaffold exhibit neuroprotective properties, suggesting their potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-formyl-1-benzothiophene-5-carboxylic acid itself is an area of active research. Various synthetic routes have been developed to access this compound efficiently and in high yield. These methods often involve multi-step organic transformations starting from readily available precursors. The development of sustainable synthetic protocols has also been a focus, with researchers exploring catalytic processes that minimize waste and energy consumption.

The versatility of 3-formyl-1-benzothiophene-5-carboxylic acid extends beyond pharmaceutical applications. It has been explored as a material for optoelectronic devices due to its ability to form conjugated systems that exhibit desirable electronic properties. Additionally, its role as a ligand in coordination chemistry has been investigated, with potential applications in catalysis and material science.

As our understanding of the biological significance of heterocyclic compounds continues to grow, the importance of 3-formyl-1-benzothiophene-5-carboxylic acid is likely to increase. Ongoing research efforts are focused on expanding its chemical toolbox and exploring new synthetic methodologies that could further enhance its utility in drug discovery and other applications.

In conclusion, 3-formyl-1-benzothiophene-5-carboxylic acid (CAS No. 1388030-73-6) represents a fascinating molecule with diverse applications in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active compounds with potential therapeutic benefits. As research progresses, we can expect to see even more innovative uses for this compound emerging from both academic laboratories and industrial settings.